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Compound of Interest

Compound Name: 8-Fluorochroman-4-amine

Cat. No.: B1316173 Get Quote

Technical Data for (R)-8-fluorochroman-4-amine
This document provides the molecular formula and molecular weight for the chemical

compound (R)-8-fluorochroman-4-amine, a key building block for researchers and

professionals in drug development and chemical synthesis.

Compound Identification
(R)-8-fluorochroman-4-amine is a chiral organic compound. The "(R)" designation refers to

the stereochemistry at the C4 position of the chroman ring. The "8-fluoro" indicates the

substitution of a fluorine atom at the C8 position.

Physicochemical Properties
The fundamental molecular properties of (R)-8-fluorochroman-4-amine are summarized in the

table below. This data is essential for stoichiometric calculations, analytical characterization,

and computational modeling.

Property Value Source

Molecular Formula C₉H₁₀FNO [1][2]

Molecular Weight 167.18 g/mol [1][2]
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It is important to distinguish the free base form of this compound from its hydrochloride salt,

which will have a different molecular formula and weight. The data presented here pertains to

the free amine. The hydrochloride salt, (R)-8-fluorochroman-4-amine hydrochloride, has a

molecular formula of C₉H₁₁ClFNO and a molecular weight of approximately 203.64 g/mol [3][4]

[5].

Experimental Protocols and Visualizations
The scope of this document is to provide the core molecular properties of (R)-8-
fluorochroman-4-amine. Detailed experimental protocols for the synthesis, purification, or

analysis of this compound are beyond this scope and would require a dedicated literature

review.

Visualizations such as signaling pathways or experimental workflows are not applicable to the

presentation of fundamental physicochemical data like molecular weight and formula. Such

diagrams are typically used to illustrate complex biological processes or multi-step

experimental procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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